Cas no 27946-67-4 (Benzeneethanaminium,4-methoxy-N,N,N-trimethyl-, iodide (1:1))

• Product Name: Benzeneethanaminium,4-methoxy-N,N,N-trimethyl-, iodide (1:1)
• CAS No: 27946-67-4
• MF: C₁₂H₂₀INO
• MW: 321.197775840759
• CID: 260707
• PubChem ID: 24191564
• Update Time: 2025-04-19

Benzeneethanaminium,4-methoxy-N,N,N-trimethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzeneethanaminium,4-methoxy-N,N,N-trimethyl-, iodide (1:1)
• 2-(4-methoxyphenyl)ethyl-trimethylazanium,iodide
• (4-Methoxy-phenaethyl)-dimethyl-amin-methojodid
• (4-Methoxy-phenaethyl)-trimethyl-ammonium, Jodid
• (4-methoxy-phenethyl)-trimethyl-ammonium, iodide
• [2-(4-methoxyphenyl)ethyl]trimethylazanium iodide
• NSC123406
• O-Methyl candicine iodide
• NSC-123406
• FT-0725316
• 27946-67-4
• 2-(4-Methoxyphenyl)-N,N,N-trimethylethanaminium iodide
• DTXSID80638027
• 2-(4-methoxyphenyl)ethyl-trimethylazanium;iodide
• 2-(4-Methoxyphenyl)-N,N,N-trimethylethan-1-aminium iodide
• AKOS024332878

• Inchi： 1S/C12H20NO.HI/c1-13(2,3)10-9-11-5-7-12(14-4)8-6-11;/h5-8H,9-10H2,1-4H3;1H/q+1;/p-1
• InChI Key： UIPKXIBGSRZQKU-UHFFFAOYSA-M
• SMILES： [I-].O(C)C1C=CC(=CC=1)CC[N+](C)(C)C

Computed Properties

• Exact Mass: 321.05900
• Monoisotopic Mass: 194.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: -1.05210